Cas no 669714-81-2 (1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-)

1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl- structure
669714-81-2 structure
Product Name:1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-
CAS No:669714-81-2
MF:C21H15N3O2
MW:341.362704515457
CID:1719120
Update Time:2024-11-27

1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-
    • Inchi: 1S/C21H15N3O2/c25-24(26)19-13-11-16(12-14-19)20-15-21(17-7-3-1-4-8-17)23(22-20)18-9-5-2-6-10-18/h1-15H
    • InChI Key: QDJSCYSGSOBXPO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=CC(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

  • Exact Mass: 341.11655

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 540.2±35.0 °C(Predicted)
  • PSA: 60.96
  • pka: -1.83±0.10(Predicted)
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